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  4. [4-[(E)-[[2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
[4-[(E)-[[2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate [4-[(E)-[[2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
Brand Name: Vulcanchem
CAS No.: 385403-49-6
VCID: VC0380776
InChI: InChI=1S/C21H19ClN4O4S3/c1-13(27)30-17-8-5-15(9-18(17)29-2)10-23-24-19(28)12-32-21-26-25-20(33-21)31-11-14-3-6-16(22)7-4-14/h3-10H,11-12H2,1-2H3,(H,24,28)/b23-10+
SMILES: CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl)OC
Molecular Formula: C21H19ClN4O4S3
Molecular Weight: 523.1g/mol

[4-[(E)-[[2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate

CAS No.: 385403-49-6

Main Products

VCID: VC0380776

Molecular Formula: C21H19ClN4O4S3

Molecular Weight: 523.1g/mol

[4-[(E)-[[2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate - 385403-49-6

CAS No. 385403-49-6
Product Name [4-[(E)-[[2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
Molecular Formula C21H19ClN4O4S3
Molecular Weight 523.1g/mol
IUPAC Name [4-[(E)-[[2-[[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
Standard InChI InChI=1S/C21H19ClN4O4S3/c1-13(27)30-17-8-5-15(9-18(17)29-2)10-23-24-19(28)12-32-21-26-25-20(33-21)31-11-14-3-6-16(22)7-4-14/h3-10H,11-12H2,1-2H3,(H,24,28)/b23-10+
Standard InChIKey SNYZZTYPNJNVGA-AUEPDCJTSA-N
Isomeric SMILES CC(=O)OC1=C(C=C(C=C1)/C=N/NC(=O)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl)OC
SMILES CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl)OC
Canonical SMILES CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl)OC
PubChem Compound 6873173
Last Modified Nov 11 2021
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